O-Desmethyl Quinidine

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• InChI: InChI=1S/C19H22N2O2/c1-2-12-11-21-8-6-13(12)9-18(21)19(23)15-5-7-20-17-4-3-14(22)10-16(15)17/h2-5,7,10,12-13,18-19,22-23H,1,6,8-9,11H2
• InChIKey: VJFMSYZSFUWQPZ-UHFFFAOYSA-N

O-Desmethyl Quinidine: Key Pharmacological Characteristics

O-Desmethyl Quinidine (ODMQ, also known as Cupreidine or 6′-Hydroxycinchonine) is a primary O-demethylated metabolite of the class Ia antiarrhythmic agent quinidine [1]. As an active metabolite, ODMQ retains significant electrophysiological effects on cardiac sodium and potassium channels while exhibiting markedly altered pharmacokinetic and enzyme inhibition properties compared to the parent compound [2]. Unlike the commercial impurity dihydroquinidine or other major metabolites such as 3-hydroxyquinidine and quinidine N-oxide, ODMQ presents a distinct profile of CYP2D6 inhibition potency, volume of distribution, and action potential modulation that warrants specific consideration in drug metabolism studies, cardiac electrophysiology research, and analytical method development [3][4].

WorkflowCardiac electrophysiology tool compound

Selection contextCYP2D6 inhibition comparator for DDI studies

Analytical referenceMetabolite quantification in research matrices

Preserved antiarrhythmic activity and lower acute toxicity reported in comparative models

• [1] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980 Dec;69(12):1400-3. doi: 10.1002/jps.2600691212. PMID: 7463324. View Source
• [2] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987 Apr;241(1):84-90. PMID: 3572799. View Source
• [3] Ching MS, Blake CL, Ghabrial H, Ellis SW, Lennard MS, Tucker GT, Smallwood RA. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995 Sep 7;50(6):833-7. doi: 10.1016/0006-2952(95)00207-g. PMID: 7575645. View Source
• [4] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980 Dec;69(12):1400-3. View Source

O-Desmethyl Quinidine: Non-Interchangeability with Other Metabolites

Although O-Desmethyl Quinidine shares the cinchona alkaloid scaffold with quinidine and other metabolites, its distinct molecular structure (lacking the 6′-methoxy group) fundamentally alters its pharmacokinetic distribution, metabolic enzyme inhibition profile, and cardiac ion channel modulation [1]. Direct comparative studies demonstrate that ODMQ exhibits a 2-fold reduction in volume of distribution (Vdβ), a 16- to 85-fold weaker inhibition of CYP2D6 (Ki = 0.43–2.3 μM vs. quinidine Ki = 0.027 μM), and a comparable but quantitatively distinct effect on action potential prolongation in canine Purkinje fibers [2][3][4]. These differences preclude the substitution of ODMQ for quinidine in assays where precise CYP2D6 inhibition is required or where accurate pharmacokinetic modeling of metabolite contributions is essential. Furthermore, ODMQ's specific anti-spasmodic activity in spinal cord injury models is not replicated by other quinidine metabolites, underscoring its unique pharmacological fingerprint .

▲

Metabolite profile mismatch

O-Desmethyl Quinidine's lower acute toxicity and comparable antiarrhythmic response may not transfer to 3-Hydroxyquinidine or other metabolites with distinct toxicity profiles.

▲

CYP2D6 inhibition divergence

Weaker CYP2D6 inhibition (Ki ~0.43–2.3 µM) versus quinidine (0.027 µM) and dihydroquinidine (0.013 µM) limits direct substitution in DDI study design; each metabolite exerts unique interaction potential.

▲

Electrophysiological comparator gap

Repolarization prolongation and EAD induction are shared with quinidine, but compounds like quinidine-N-oxide exhibit less repolarization effect – assuming class-level equivalence may confound arrhythmia model interpretation.

• [1] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980 Dec;69(12):1400-3. doi: 10.1002/jps.2600691212. PMID: 7463324. View Source
• [2] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980 Dec;69(12):1400-3. doi: 10.1002/jps.2600691212. PMID: 7463324. View Source
• [3] Ching MS, Blake CL, Ghabrial H, Ellis SW, Lennard MS, Tucker GT, Smallwood RA. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995 Sep 7;50(6):833-7. doi: 10.1016/0006-2952(95)00207-g. PMID: 7575645. View Source
• [4] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987 Apr;241(1):84-90. PMID: 3572799. View Source

O-Desmethyl Quinidine: Comparative Evidence Profile

Retained Antiarrhythmic Potency, Lower Acute Toxicity

O-Desmethyl Quinidine inhibits CYP2D6 with a Ki value ranging from 0.43 to 2.3 μM, which is 16- to 85-fold weaker than the inhibition exhibited by quinidine (Ki = 0.027 μM) and dihydroquinidine (Ki = 0.013 μM) [1]. This quantitative difference establishes ODMQ as a significantly less potent CYP2D6 inhibitor, a critical consideration for in vitro drug metabolism studies where CYP2D6-mediated drug-drug interactions are being assessed.

Acute toxicity (LD50)

Head-to-head

~50% lower vs. quinidine (mouse model)

Reported lower acute toxicity context

Exact LD50 values not numerically reported

Evidence Dimension	CYP2D6 inhibition constant (Ki)
Target Compound Data	Ki = 0.43 to 2.3 μM
Comparator Or Baseline	Quinidine Ki = 0.027 μM; Dihydroquinidine Ki = 0.013 μM
Quantified Difference	ODMQ Ki is 16× to 85× higher (weaker inhibition)
Conditions	Yeast-expressed CYP2D6 microsomes and human liver microsomes; dextromethorphan O-demethylation assay

Why This Matters

Researchers studying CYP2D6-mediated drug interactions must use the specific inhibitor with the appropriate potency; substituting ODMQ for quinidine would underestimate inhibition by one to two orders of magnitude, leading to false-negative conclusions in drug interaction screens.

• [1] Ching MS, Blake CL, Ghabrial H, Ellis SW, Lennard MS, Tucker GT, Smallwood RA. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995 Sep 7;50(6):833-7. doi: 10.1016/0006-2952(95)00207-g. PMID: 7575645. View Source

Superior Hemodynamic Profile vs. Quinidine

In a direct comparative pharmacokinetic study in rabbits, the volume of distribution at steady state (Vdβ) for O-Desmethyl Quinidine (6′-hydroxycinchonine) was approximately 50% of the value observed for quinidine, with the intercompartmental distribution ratio (k12/k21) reduced to about 25% of the quinidine value [1]. Additionally, the terminal elimination half-life (t1/2β) for ODMQ was 65.4 ± 34.4 minutes compared to 132.4 ± 27.1 minutes for quinidine [2].

Hemodynamic profile

Head-to-head

Less bradycardia, hypotension, vasodilation, and negative inotropy vs. quinidine

Reported hemodynamic endpoint context

Rat and isolated rabbit heart; exact quantitative differences not detailed

Evidence Dimension	Volume of distribution (Vdβ) and terminal half-life (t1/2β)
Target Compound Data	Vdβ = ~50% of quinidine value; t1/2β = 65.4 ± 34.4 min
Comparator Or Baseline	Quinidine: Vdβ (reference value); t1/2β = 132.4 ± 27.1 min
Quantified Difference	ODMQ Vdβ is approximately half that of quinidine; terminal half-life is approximately half that of quinidine
Conditions	Intravenous bolus injections of equimolar doses in rabbits; two-compartment open model analysis

Why This Matters

The reduced volume of distribution and shorter half-life indicate that ODMQ is less extensively distributed into tissues and is cleared more rapidly than quinidine, which has direct implications for dosing regimen design in in vivo studies and for interpreting the contribution of this metabolite to overall quinidine pharmacology.

• [1] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980 Dec;69(12):1400-3. doi: 10.1002/jps.2600691212. PMID: 7463324. View Source
• [2] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980 Dec;69(12):1400-3. doi: 10.1002/jps.2600691212. PMID: 7463324. View Source

Reduced CYP2D6 Inhibition vs. Quinidine

In canine Purkinje fibers, O-Desmethyl Quinidine (10 μM) produced significant prolongation of action potential duration at 90% repolarization (APD90) at long basic cycle lengths (BCL = 4000 msec) and induced early afterdepolarizations (EADs) [1]. The extent of APD90 prolongation and EAD induction was comparable to that observed with quinidine, dihydroquinidine, and 3-hydroxyquinidine, but distinct from quinidine N-oxide, which failed to produce significant Vmax depression at any BCL [2]. The time constants for onset of and recovery from frequency-dependent Vmax depression were similar across all active compounds [3].

CYP2D6 inhibition (Ki)

Head-to-head

0.43 – 2.3 µM
~16–85× weaker than quinidine

Supports CYP2D6 inhibition comparator studies

Human CYP2D6 yeast microsomes; quinidine Ki 0.027 µM, dihydroquinidine Ki 0.013 µM

Evidence Dimension	Action potential duration prolongation (APD90) and Vmax depression at BCL = 300 msec
Target Compound Data	Statistically significant Vmax depression at BCL = 300 msec; significant APD90 prolongation at BCL = 4000 msec; induced EADs
Comparator Or Baseline	Quinidine, dihydroquinidine, 3-hydroxyquinidine: similar Vmax depression and APD90 prolongation; quinidine N-oxide: no significant Vmax depression
Quantified Difference	ODMQ effects on Vmax and APD90 are comparable to quinidine and 3-hydroxyquinidine but distinct from the inactive metabolite quinidine N-oxide
Conditions	Canine Purkinje fibers; 10 μM drug concentration; standard microelectrode techniques; BCL 300–8000 msec

Why This Matters

ODMQ retains Class Ia antiarrhythmic electrophysiological activity comparable to quinidine, meaning it may contribute to both therapeutic and proarrhythmic effects during quinidine therapy. Researchers investigating the mechanism of quinidine-induced arrhythmias must account for the active contribution of this metabolite.

• [1] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987 Apr;241(1):84-90. PMID: 3572799. View Source
• [2] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987 Apr;241(1):84-90. PMID: 3572799. View Source
• [3] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987 Apr;241(1):84-90. PMID: 3572799. View Source

Repolarization Prolongation and Proarrhythmic Risk

O-Desmethyl Quinidine inhibits human ether-à-go-go-related gene (hERG) potassium channels with an IC50 of 1.5 μM in HEK293 cells expressing hERG . In comparison, quinidine inhibits hERG with reported IC50 values ranging from 0.8 μM to 3.0 μM depending on the expression system (e.g., 0.8 ± 0.1 μM in Xenopus oocytes; 1.021 μM in other studies) [1][2]. The hERG IC50 of ODMQ (1.5 μM) falls within the range reported for quinidine, indicating that the metabolite retains comparable potency for blocking the cardiac potassium channel responsible for delayed rectifier current (IKr) and is thus capable of contributing to quinidine-associated QT prolongation and torsades de pointes risk.

Repolarization (APD90/EADs)

Head-to-head

Comparable APD90 prolongation & EAD induction at 10 µM

Cardiac repolarization assay context

Canine Purkinje fibers, BCL 4000 msec; shares proarrhythmic risk with quinidine

Evidence Dimension	hERG channel inhibition (IC50)
Target Compound Data	IC50 = 1.5 μM (HEK293 cells)
Comparator Or Baseline	Quinidine IC50 = 0.8–3.0 μM across multiple studies (Xenopus oocytes, HEK293)
Quantified Difference	ODMQ hERG IC50 (1.5 μM) is within the same order of magnitude as quinidine (0.8–3.0 μM), indicating comparable potency
Conditions	HEK293 cells expressing hERG channels (ODMQ); Xenopus oocytes and Ltk− cells (quinidine)

Why This Matters

The comparable hERG inhibitory potency of ODMQ relative to quinidine means that researchers assessing cardiotoxicity risk of quinidine therapy or developing safer analogs must consider ODMQ as an active contributor to hERG channel blockade, not an inactive metabolite that can be disregarded.

• [1] Yang T, et al. Figure 2: IC50 of quinidine and quinine for WT-hERG. PMC Article. View Source
• [2] Lee S, et al. hERG Channel-Related Cardiotoxicity Assessment of 13 Herbal Medicines. 2025. IC50 of quinidine against hERG was 1.021 μM. View Source

Reduced In Vivo Antiarrhythmic Potency vs. Quinidine

O-Desmethyl Quinidine (Cupreidine) reduces the frequency of muscle cramps in a rat model of spinal cord injury and demonstrates low blood toxicity . In comparative clinical studies of O-desmethyl quinine versus quinine for nocturnal leg cramps, the metabolite showed efficacy and safety . This activity profile distinguishes ODMQ from other quinidine metabolites such as 3-hydroxyquinidine and quinidine N-oxide, which have not been reported to exhibit anti-spasmodic effects in spinal cord injury models. The compound is orally active, further supporting its utility in in vivo studies targeting neuromuscular hyperexcitability disorders.

In vivo antiarrhythmic potency

Context-dependent

Less active in rabbit BaCl₂ arrhythmia model; quinidine ED50 0.010 mmol/kg

Model-dependent antiarrhythmic potency context

Contrasts with equipotency observed in mouse model

Evidence Dimension	Reduction of muscle cramp frequency in spinal cord injury model
Target Compound Data	Reduces frequency of cramps in rats with spinal cord injury; low blood toxicity; orally active
Comparator Or Baseline	Quinine (parent compound) and other quinidine metabolites (3-hydroxyquinidine, quinidine N-oxide) lack reported activity in this specific model
Quantified Difference	Qualitative evidence only; quantitative reduction data not available in the source, but activity is distinct from comparator metabolites
Conditions	Rat model of spinal cord injury

Why This Matters

This distinct pharmacological activity provides a unique research application for ODMQ that is not addressed by quinidine or its other major metabolites, making ODMQ the appropriate procurement choice for studies investigating novel anti-spasmodic therapies for neuromuscular disorders.

O-Desmethyl Quinidine Research Applications

Cardiac Safety and Proarrhythmia Assessment

O-Desmethyl Quinidine (Ki = 0.43–2.3 μM) serves as a moderately potent CYP2D6 inhibitor, in contrast to the ultra-potent inhibition exhibited by quinidine (Ki = 0.027 μM) and dihydroquinidine (Ki = 0.013 μM) [1]. This 16- to 85-fold difference in inhibitory potency makes ODMQ the appropriate choice for in vitro drug metabolism assays where a less pronounced CYP2D6 inhibition is required to model moderate drug-drug interaction scenarios or to distinguish CYP2D6-mediated metabolism from other pathways without complete enzyme suppression. Researchers developing physiologically-based pharmacokinetic (PBPK) models for quinidine and its metabolites should incorporate this differential Ki value to accurately predict CYP2D6-mediated interactions.

CYP2D6 Drug-Drug Interaction Modeling & Phenotyping

ODMQ produces comparable Vmax depression at short cycle lengths and APD90 prolongation at long cycle lengths to quinidine in canine Purkinje fibers, and importantly induces early afterdepolarizations (EADs) at long BCL [1]. These findings establish ODMQ as an active contributor to both the therapeutic and proarrhythmic effects of quinidine. Researchers studying the mechanisms of Class Ia antiarrhythmic drug-induced torsades de pointes or investigating the relative contributions of parent drug versus metabolites to QT prolongation should employ ODMQ in parallel with quinidine and other metabolites to deconvolve the composite electrophysiological effects observed clinically.

Analytical Reference Standard for PK and TDM

The reduced volume of distribution (Vdβ ~50% of quinidine) and shorter terminal half-life (65.4 min vs. 132.4 min for quinidine) of ODMQ, as established in direct comparative rabbit studies [1], provide critical parameters for physiologically-based pharmacokinetic (PBPK) modeling and allometric scaling to humans. Researchers developing quantitative systems pharmacology models for quinidine or validating bioanalytical methods for therapeutic drug monitoring should use ODMQ-specific pharmacokinetic parameters rather than extrapolating from quinidine data, as the 2-fold difference in Vdβ and half-life will materially affect predicted tissue concentrations and dosing regimens.

Antiarrhythmic Discovery: Improved Therapeutic Index

ODMQ demonstrates oral activity and reduces muscle cramp frequency in a rat spinal cord injury model with low blood toxicity [1]. This activity is distinct from that reported for quinidine and other metabolites (3-hydroxyquinidine, quinidine N-oxide), making ODMQ the appropriate compound for procurement in research programs exploring novel treatments for spasticity, nocturnal leg cramps, and related neuromuscular hyperexcitability conditions. The compound's favorable toxicity profile in this model supports its selection over quinidine, which carries a higher risk of adverse cardiac effects at anti-spasmodic doses.

Application

Selection Property

Validation Focus

Cardiac repolarization studies

Repolarization prolongation profile

EAD induction and APD endpoints

CYP2D6 inhibition comparator research

CYP2D6 Ki comparative profile

DDI model interpretation

Metabolite quantification in research matrices

Validated HPLC-UV method

Bioanalytical assay review

Antiarrhythmic mechanism research

Toxicity-sparing profile

In vivo antiarrhythmic model comparison

• [1] Ching MS, Blake CL, Ghabrial H, Ellis SW, Lennard MS, Tucker GT, Smallwood RA. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995 Sep 7;50(6):833-7. doi: 10.1016/0006-2952(95)00207-g. PMID: 7575645. View Source
• [2] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987 Apr;241(1):84-90. PMID: 3572799. View Source
• [3] Ueda CT, Williamson BJ, Dzindzio BS. Comparative pharmacokinetics of quinidine and its O-desmethyl metabolite in rabbits. J Pharm Sci. 1980 Dec;69(12):1400-3. doi: 10.1002/jps.2600691212. PMID: 7463324. View Source